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Compound of Interest

Compound Name: Diphenic anhydride

Cat. No.: B1222305 Get Quote

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of chemical analysis, precise molecular weight determination is a cornerstone for

compound identification and structural elucidation. This guide provides a comparative analysis

of mass spectrometry techniques for confirming the molecular weight of diphenic anhydride, a

key intermediate in various chemical syntheses. We present supporting experimental data from

established spectral databases and detailed protocols for both traditional and advanced mass

spectrometry methods.

Data Presentation: Theoretical vs. Experimental
Mass
The primary goal of this analysis is to verify the molecular weight of diphenic anhydride. A

comparison between the theoretical (calculated) molecular weight and the experimentally

observed values from mass spectrometry is crucial. Electron Ionization (EI) mass spectrometry,

a common technique for the analysis of small, volatile molecules, provides valuable data on the

molecular ion and its fragmentation pattern.
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Parameter Value Source

Theoretical Molecular Weight 224.21 g/mol
Calculated from the molecular

formula (C₁₄H₈O₃)

Experimental Molecular Ion

(M⁺)
224 m/z

NIST Mass Spectrometry Data

Center[1][2][3][4]

Major Fragment Ion 1 180 m/z PubChem[5]

Major Fragment Ion 2 152 m/z PubChem[5]

Major Fragment Ion 3 151 m/z PubChem[5]

The data clearly shows a strong correlation between the theoretical molecular weight and the

experimentally observed molecular ion peak at an m/z of 224. The presence of significant

fragment ions at m/z 180, 152, and 151 is characteristic of the diphenic anhydride structure

under electron ionization, likely corresponding to the loss of CO₂ and subsequent

rearrangements.

Experimental Protocols
To ensure reproducibility and accuracy, detailed experimental protocols for two common mass

spectrometry techniques are provided below.

Gas Chromatography-Electron Ionization Mass
Spectrometry (GC-EI-MS)
This method is a robust and widely used technique for the analysis of thermally stable and

volatile compounds like diphenic anhydride.

1. Sample Preparation:

Dissolve 1 mg of diphenic anhydride in 1 mL of a suitable volatile solvent (e.g.,

dichloromethane or ethyl acetate) to create a 1 mg/mL stock solution.

Perform a serial dilution to obtain a final concentration of approximately 10-50 µg/mL.

2. GC-MS System and Parameters:
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Gas Chromatograph: Agilent 7890B GC or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar capillary column.

Inlet Temperature: 250°C.

Injection Volume: 1 µL.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program:

Initial temperature: 100°C, hold for 1 minute.

Ramp: Increase to 280°C at a rate of 20°C/min.

Hold: 280°C for 5 minutes.

Ionization Mode: Electron Ionization (EI).

Ionization Energy: 70 eV.

Mass Range: 50-300 m/z.

Solvent Delay: 3 minutes.

Electrospray Ionization Mass Spectrometry (ESI-MS)
ESI-MS is a soft ionization technique suitable for a wide range of compounds, including those

that are less volatile or thermally labile. For a non-polar molecule like diphenic anhydride,

adduct formation is typically required for ionization.

1. Sample Preparation:

Dissolve 1 mg of diphenic anhydride in 1 mL of a solvent mixture such as 1:1

acetonitrile:water.
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To promote the formation of adduct ions, add a small amount of a salt (e.g., 10 µL of a 1 mM

sodium acetate solution) to the sample solution.

Dilute the sample to a final concentration of 1-10 µg/mL.

2. ESI-MS System and Parameters:

Mass Spectrometer: Waters Xevo G2-XS QToF or equivalent high-resolution mass

spectrometer.

Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

Capillary Voltage: 3.0 kV.

Cone Voltage: 30 V.

Source Temperature: 120°C.

Desolvation Gas Temperature: 350°C.

Desolvation Gas Flow: 600 L/hr.

Mass Range: 100-500 m/z.

Data Acquisition: Full scan mode.

Visualizing the Workflow
To provide a clear overview of the analytical process, the following diagrams illustrate the

experimental workflows for GC-EI-MS and ESI-MS analysis of diphenic anhydride.

GC-EI-MS Experimental Workflow

Sample Preparation GC-MS Analysis Data Processing

Dissolve Diphenic Anhydride
in Dichloromethane

Dilute to
10-50 µg/mL Inject 1 µL into GC Separation on

HP-5ms Column Electron Ionization (70 eV) Mass Detection
(m/z 50-300) Acquire Mass Spectrum Identify Molecular Ion (M⁺)

and Fragment Ions
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Click to download full resolution via product page

Caption: Workflow for GC-EI-MS analysis of diphenic anhydride.

ESI-MS Experimental Workflow
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Caption: Workflow for ESI-MS analysis of diphenic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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